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Compound of Interest

Compound Name: 3-Chloro-4-fluorotoluene

Cat. No.: B074489

An In-depth Technical Guide to the Safety and Handling of 3-Chloro-4-fluorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-4-fluorotoluene (CAS No: 1513-25-3), also known as 2-Chloro-1-fluoro-4-
methylbenzene, is a colorless to light yellow liquid organic intermediate.[1] With a molecular
formula of C7H6CIF and a molecular weight of 144.57 g/mol , it serves as a critical building
block in the synthesis of complex molecules within the pharmaceutical and agrochemical
industries.[1][2][3] Its halogenated structure imparts specific reactivity that is highly valued in
drug development. However, this reactivity also necessitates a thorough understanding of its
potential hazards and the implementation of rigorous safety protocols to ensure safe handling,
storage, and use.

This guide provides comprehensive safety information, handling precautions, and emergency
procedures for 3-Chloro-4-fluorotoluene, compiled for professionals in research and
development environments.

Hazard Identification and GHS Classification

3-Chloro-4-fluorotoluene is classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary hazards
are associated with its flammability and irritant properties.
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Signal Word:Warning[2][4]

GHS Pictograms:[2]

e Flame (Flammable)

o Exclamation Mark (Irritant)

Hazard Statements (H-Statements):[2][4][5]
e H226: Flammable liquid and vapor.

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements (P-Statements):[4]

Prevention: P210, P233, P240, P241, P242, P243, P261, P264, P270, P273, P280

Response: P301+P312, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338,
P330, P332+P313, P337+P313, P362+P364, P370+P378, P391

Storage: P403+P235, P405

Disposal: P501

Data Presentation

Quantitative data regarding the physical, chemical, and toxicological properties of 3-Chloro-4-
fluorotoluene are summarized below for clear reference and comparison.

Table 1: GHS Hazard Classification Summary

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.fishersci.at/store/msds?partNumber=10033730&productDescription%3D25GR+this%20compound%2C+98%25&countryCode=AT&language=en
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.fishersci.at/store/msds?partNumber=10033730&productDescription%3D25GR+this%20compound%2C+98%25&countryCode=AT&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-fluorotoluene
https://www.fishersci.at/store/msds?partNumber=10033730&productDescription%3D25GR+this%20compound%2C+98%25&countryCode=AT&language=en
https://www.benchchem.com/product/b074489?utm_src=pdf-body
https://www.benchchem.com/product/b074489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Class Category Hazard Statement
o H226: Flammable liquid
Flammable Liquids 3
and vapor|[2][4]
Acute Toxicity, Oral 4 H302: Harmful if swallowed[4]
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2

[4]

Serious Eye Damage/Irritation 2

H319: Causes serious eye
irritation[2][4]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation[2][4]

| Hazardous to the Aquatic Environment (Long-Term) | 2 | H411: Toxic to aquatic life with long

lasting effects[4] |

Table 2: Physicochemical Properties

Property

CAS Number

Value

1513-25-3[2]

Molecular Formula

C7H6CIF[2][3]

Molecular Weight 144.57 g/mol [2][3]

Appearance Colorless to light yellow clear liquid[2]
Boiling Point 154 - 169 °C[2][4]

Flash Point 45.4 - 55 °C (113.7 - 131 °F)[2][4]
Density 1.182 - 1.358 g/cm? at 25 °C[2]

Vapor Pressure

2.31 mmHg at 25 °C[2]

| Purity | Typically 298%[2] |

Table 3: Toxicological Data
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Endpoint Value

| Acute Toxicity (LD50/LC50) | No acute toxicity information is available for this product.[4] |

Note: LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) are measures of the
lethal dose of a toxin. The absence of specific data underscores the need for cautious handling
to minimize any potential exposure.

Experimental Protocols

Detailed experimental protocols for the safety and toxicological assessment of 3-Chloro-4-
fluorotoluene are not available in the public domain based on the conducted searches. Safety
data presented in this guide are derived from material safety data sheets (MSDS) and chemical
databases, which aggregate information from proprietary studies and established chemical
classification systems.

Emergency and Handling Procedures Visualization

The following diagrams, generated using Graphviz, illustrate the critical workflows for
responding to emergencies and outline the logical relationships in handling procedures.
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First-Aid Procedures for 3-Chloro-4-fluorotoluene Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
R (e e Take off_|mmed|atel)_/ all Rinse cautiously w!th water R (i i ey
contaminated clothing for at least 15 minutes
J A Y v
Keep comfortable for breathing IR SR i [y @ _Remove GRS (e, DO NOT induce vomiting
soap and water if present and easy to do

) v

If irritation persists,

Call a POISON CENTER or

If not breathing, give artificial respiration doctor immediately

Continue rinsing

get medical advice

Seek immediate medical attention Seek immediate medical attention

Click to download full resolution via product page

Caption: Workflow for first-aid response to various exposure routes.
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Chemical Spill Response Workflow for 3-Chloro-4-fluorotoluene

Spill Detected

Remove all ignition sources
& ensure ventilation

:

Evacuate non-essential personnel

:

Wear Full PPE
(Gloves, Goggles, Respirator if needed)

;

Contain spill with inert material
(sand, earth, vermiculite)

:

Use non-sparking tools to collect
absorbed material

:

Place waste in a labeled,
sealed container for disposal

;

Decontaminate the spill area
and wash thoroughly

Dispose of waste via
authorized channels

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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Exposure Controls and Personal Protective
Equipment (PPE)

Effective control of exposure to 3-Chloro-4-fluorotoluene requires a combination of
engineering controls and appropriate personal protective equipment.

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[6] Use explosion-proof electrical, ventilating, and lighting equipment.
[4] Eyewash stations and safety showers must be readily accessible near the workstation
location.

Eye and Face Protection: Wear chemical safety goggles that meet European Standard EN
166 or OSHA 29 CFR 1910.133 regulations.[4] A face shield may be necessary for
operations with a high risk of splashing.

Skin Protection:

o Hand Protection: Wear impervious, chemical-resistant gloves such as butyl rubber or
nitrile.[4] Gloves must be inspected before use, and proper removal techniques should be
employed to avoid skin contact.[6]

o Body Protection: Wear appropriate protective clothing, such as a lab coat or chemical-
resistant apron, to prevent skin exposure.[4]

Respiratory Protection: Under normal conditions with adequate engineering controls,
respiratory protection is not typically required.[4] In the event of a large spill, poor ventilation,
or emergency situations, use a NIOSH/MSHA-approved respirator or a self-contained
breathing apparatus (SCBA).

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to prevent accidents and
maintain chemical purity.

o Safe Handling:

o Keep away from heat, sparks, open flames, and other ignition sources.[4]
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o Take precautionary measures against static discharge.[4]

o Avoid breathing vapors or mist.[4]

o Avoid contact with skin, eyes, and clothing.

o Do not eat, drink, or smoke in work areas.[4]

o Wash hands and any exposed skin thoroughly after handling.[4]

o Handle in accordance with good industrial hygiene and safety practices.[4]

o Storage Conditions:

o

Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]

[¢]

Keep containers tightly closed when not in use.[2]

[¢]

Store locked up.[4]

[e]

Avoid contamination with oxidizing agents (e.g., nitrates, peroxides, chlorine bleaches) as
ignition may result.[4]

Emergency Procedures
First-Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If the
person is not breathing, provide artificial respiration.[4] Seek immediate medical attention.[4]

o Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected area with
plenty of soap and water.[4] If skin irritation occurs, get medical advice.[4]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[4] If present, remove
contact lenses if it is easy to do so and continue rinsing.[4] Seek immediate medical
attention.[4]

 Ingestion: Rinse mouth thoroughly with water.[4] Do NOT induce vomiting.[4] Immediately
call a POISON CENTER or doctor for treatment advice.[4]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide
(CO2), or water spray.[4][6] A water mist can be used to cool closed containers.[4]

o Specific Hazards: The substance is a flammable liquid and vapor.[4] Vapors are heavier than
air and may travel a considerable distance to a source of ignition and flash back.[4]
Containers may explode when heated.[4] Hazardous combustion products include carbon
oxides, hydrogen chloride gas, and gaseous hydrogen fluoride.[4]

» Protective Equipment for Firefighters: Firefighters should wear full protective gear and a self-
contained breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or
other positive-pressure mode.[6]

Accidental Release Measures

» Personal Precautions: Immediately remove all sources of ignition.[4] Evacuate personnel
from the affected area.[6] Wear appropriate personal protective equipment (see Section 6.0).
[4] Ensure adequate ventilation.[6]

e Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[4][6]
e Methods for Containment and Cleaning Up:

o For small spills, contain and absorb the liquid with non-combustible, inert material such as

sand, earth, or vermiculite.[4]

o Use non-sparking tools to collect the material and place it into a labeled, sealed container
for proper disposal.[4]

o For large spills, clear the area and move upwind.[4] Alert the fire brigade and advise them

of the hazard's nature and location.[4]

o After cleanup, decontaminate and launder all protective clothing before reuse.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b074489?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorotoluene
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.scbt.com/p/3-chloro-4-fluorotoluene-1513-25-3
https://www.fishersci.at/store/msds?partNumber=10033730&productDescription%3D25GR+this%20compound%2C+98%25&countryCode=AT&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-fluorotoluene
https://www.cdhfinechemical.com/images/product/msds/37_400860862_4-FLUOROTOLUENE-CASNO-352-32-9-MSDS.pdf
https://www.benchchem.com/product/b074489#3-chloro-4-fluorotoluene-safety-and-handling-precautions
https://www.benchchem.com/product/b074489#3-chloro-4-fluorotoluene-safety-and-handling-precautions
https://www.benchchem.com/product/b074489#3-chloro-4-fluorotoluene-safety-and-handling-precautions
https://www.benchchem.com/product/b074489#3-chloro-4-fluorotoluene-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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